![molecular formula C7H13ClO3S B2477247 2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride CAS No. 1780553-24-3](/img/structure/B2477247.png)
2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride
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Overview
Description
“2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride” is a chemical compound with the molecular formula C7H13ClO3S . Its molecular weight is 212.69 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride” consists of a cyclobutyl group and a methoxyethane group attached to a sulfonyl chloride group . The exact structure visualization is not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride” are not fully detailed in the search results. It is known that the compound has a molecular weight of 212.69 . Other properties such as boiling point are not specified .Scientific Research Applications
Radical-Mediated Activation and Functionalization
2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride, as a member of the sulfonyl chlorides family, can be utilized in radical-mediated chemical transformations. For instance, sulfonyl chlorides are activated by silyl radicals, leading to the formation of complex molecules such as sulfonamide-containing cyclobutyl-spirooxindoles, which are significant in medicinal chemistry (Hell et al., 2019).
Annuloselectivity in Cycloadditions
The annuloselectivity in the sulfa-Staudinger cycloadditions of sulfonyl chlorides is influenced by the electronic effects of the α-substituents of sulfonyl chlorides. This selectivity leads to the formation of various cyclic compounds, demonstrating the versatility of sulfonyl chlorides in synthetic chemistry (Yang et al., 2015).
Solid-Phase Synthesis Applications
Sulfonyl chlorides, including compounds similar to 2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride, are used in solid-phase synthesis, such as the preparation of disubstituted 1,3-oxazolidin-2ones. This process involves attaching diols to a solid support and reacting them with sulfonyl chlorides, showcasing the compound's utility in creating heterocyclic compounds with potential pharmaceutical applications (Holte et al., 1998).
Mechanism of Action
properties
IUPAC Name |
2-cyclobutyl-2-methoxyethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClO3S/c1-11-7(5-12(8,9)10)6-3-2-4-6/h6-7H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVPJXGJDCPLPNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CS(=O)(=O)Cl)C1CCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclobutyl-2-methoxyethane-1-sulfonyl chloride |
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